![molecular formula C24H33N3O4 B000828 Ranolazine CAS No. 95635-55-5](/img/structure/B828.png)
Ranolazine
Overview
Description
Synthesis Analysis
Ranolazine synthesis involves multi-step chemical processes with various starting materials such as o-methoxyphenol, 2,6-dimethylaniline, piperazine, and epoxychloropropane. The synthesis has been optimized to improve yields, reduce operational complexity, and decrease environmental impact. Notable methods include a 4-step procedure resulting in this compound dihydrochloride with good yield and an "all water chemistry" approach that provides a green synthesis pathway, enhancing the environmental friendliness of the process. These advancements demonstrate the pharmaceutical industry's commitment to developing efficient and sustainable production methods for this compound (Li Zhong-jun, 2003) (Damodara N. Kommi, Dinesh Kumar, A. Chakraborti, 2013).
Molecular Structure Analysis
The molecular structure of this compound is confirmed through various analytical techniques, including mass spectrometry (MS), infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and elemental analysis. These techniques validate the chemical structure of this compound and its metabolites, ensuring the compound's purity and consistency for therapeutic use. The detailed structure analysis is crucial for understanding the drug's pharmacological properties and its interaction with biological targets (Tao Jing-chao, 2007).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including acylation, condensation, cycloaddition, and salt formation, as part of its synthesis process. These reactions contribute to the formation of this compound's complex structure, involving multiple functional groups that are essential for its pharmacological activity. The optimized synthesis routes have improved the overall yield and purity of this compound, making the production process more efficient and scalable for industrial applications (C. Guohua, 2007).
Scientific Research Applications
Chronic Stable Angina : Ranolazine effectively treats chronic stable angina pectoris by increasing exercise tolerance and reducing anginal episodes. It acts as a selective inhibitor of late sodium influx, thereby improving cardiac function (Nash & Nash, 2008).
Metabolic Effects : It stimulates glucose oxidation in both normoxic and ischemic conditions, which has implications for its use in managing metabolic aspects of cardiac conditions (McCormack, Barr, Wolff, & Lopaschuk, 1996).
Antiarrhythmic Properties : this compound blocks sustained Na+ channel activity, particularly in LQT-3 mutant channels, suggesting its potential as an antiarrhythmic drug (Fredj, Sampson, Liu, & Kass, 2006).
Ischemia-Reperfusion Injury : It reduces Ca2+ overload and oxidative stress, thus protecting against ischemia-reperfusion injury in isolated hearts. This is attributed to its effects on improving mitochondrial integrity (Aldakkak, Camara, Heisner, Yang, & Stowe, 2011).
Atrial Fibrillation and Heart Failure : this compound suppresses stretch-induced atrial fibrillation and improves exercise capacity and reduces angina episodes in ischemic heart disease. It has shown positive effects in maintaining sinus rhythm and reducing ventricular tachycardia (Milberg et al., 2013; Hawwa & Menon, 2013; Kumar et al., 2009).
Myocardial Infarction : In experimental models, this compound reduces myocardial infarct size, improves left ventricular function, and decreases ischemia/reperfusion-induced arrhythmias, enhancing heart failure outcomes (Hale & Kloner, 2014).
Potential in Neurological Conditions : It has shown potential as an anticonvulsant, particularly in conditions like ischemic stroke, by modulating brain sodium channels, particularly NaV1.2 (Peters, Sokolov, Rajamani, & Ruben, 2013).
Ventricular Arrhythmias : this compound affects ventricular vulnerability and defibrillation thresholds, underscoring its antiarrhythmic potential in treating ventricular arrhythmias (Kumar, Nearing, Bartoli, Kwaku, Belardinelli, & Verrier, 2008).
Mechanism of Action
Target of Action
Ranolazine primarily targets the late phase of the inward sodium channel (late I_Na) in ischemic cardiac myocytes . It also inhibits different currents such as I_Kr, late I_Ca,L, peak I_Ca,L, and I_NCX (Na+/Ca2+ exchanger) . These targets play a significant role in maintaining the ionic balance within the cells, which is crucial for normal cellular function.
Mode of Action
this compound selectively inhibits the late I_Na, reducing intracellular sodium concentrations . This inhibition prevents sodium overload in the cell, which subsequently reduces calcium influx via the Na+/Ca2+ exchange . By controlling these ion concentrations, this compound helps maintain the ionic homeostasis within the cells.
Biochemical Pathways
The inhibition of late I_Na by this compound affects several biochemical pathways. It prevents the sodium and calcium overload in cells, especially under ischemic conditions . This action helps to maintain the ionic balance within the cells, thereby preventing cellular damage and improving cell survival. Additionally, this compound has been found to prevent fatty acid oxidation and favor glucose utilization, ameliorating the “energy starvation” of the failing heart .
Pharmacokinetics
this compound is extensively absorbed after oral administration, with a bioavailability of 35 to 50% . It undergoes extensive metabolism in the liver (CYP3A, CYP2D6) and intestine . The elimination half-life of this compound is between 1.4 to 1.9 hours, and it is excreted via the kidneys (75%) and feces (25%) . These ADME properties influence the bioavailability of this compound and its therapeutic effects.
Result of Action
The molecular and cellular effects of this compound’s action are diverse. By inhibiting late I_Na, this compound reduces intracellular sodium and calcium concentrations, which can help prevent cellular damage under ischemic conditions . In heart failure, this compound has been found to ameliorate the “energy starvation” of the failing heart by favoring glucose utilization over fatty acid oxidation . Furthermore, this compound has been shown to inhibit the invasiveness of cancer cells, especially under hypoxic conditions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, under hypoxic conditions common to growing tumors, this compound has been found to inhibit the invasiveness of cancer cells . Additionally, the presence of other medications can affect the action of this compound, as it is known to interact with 527 other drugs . Therefore, the patient’s overall health status, co-existing medical conditions, and concurrent medications can all influence the action and efficacy of this compound.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3O4/c1-18-7-6-8-19(2)24(18)25-23(29)16-27-13-11-26(12-14-27)15-20(28)17-31-22-10-5-4-9-21(22)30-3/h4-10,20,28H,11-17H2,1-3H3,(H,25,29) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKLMZUWKNUAPSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3045196 | |
Record name | Ranolazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3045196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
427.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Ranolazine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014388 | |
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Solubility |
<1 mg/ml, Soluble in dichloromethane, methanol; sparingly soluble in tetrahydrofuran, ethanol, acetonitrile, acetone; slightly soluble in ethyl acetate, isopropanol, toluene, ethyl ether; very slightly soluble in water, 1.10e-01 g/L | |
Record name | Ranolazine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00243 | |
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Record name | Ranolazine | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7924 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ranolazine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014388 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Mechanism of Action |
Myocardial ischemia exerts effects on adenosine triphosphate flux, leading to a decrease in the energy available for contraction and relaxation of the heart muscle. Electrolyte balance of sodium and potassium is necessary for maintaining normal cardiac contraction and relaxation. Disruption of adequate sodium and potassium electrolyte balance leads to excessively high concentrations of sodium and calcium, which likely interferes with oxygen supply to the heart muscle. This imbalance eventually leads to angina symptoms of chest pain or pressure, nausea, and dizziness, among others. The mechanism of action for ranolazine is not fully understood. At therapeutic concentrations, it can inhibit the cardiac late sodium 205 current (INa), which may affect the electrolyte balance in the myocardium, relieving angina symptoms. The clinical significance this inhibition in the treatment of angina symptoms is not yet confirmed. Ranolazine inhibits sodium and potassium ion channel currents. It has been shown to exert weak activity on L-type calcium channels making it a weak direct vasodilator and exerts minimal direct effects on atrioventricular nodal conduction. Some additional mechanisms have been elucidated. Ranolazine exerts antagonistic activity towards the alpha 1 and beta 1 adrenergic receptors and inhibition of fatty acid oxidation., Ranolazine, a piperazine derivative, is an antianginal agent. Although the exact mechanism of antianginal activity of ranolazine has not been fully elucidated, results of early studies suggested that ranolazine shifted adenosine triphosphate (ATP) production away from fatty acid oxidation (ie, partial inhibition of fatty acid oxidation) in favor of more oxygen-efficient glucose oxidation, especially when free fatty acid concentrations were elevated (eg, during ischemia), leading to reduced oxygen demand and symptoms of ischemia without affecting cardiac work. However, these pharmacologic effects generally were observed at concentrations exceeding therapeutic plasma concentrations in clinical studies., Recent data suggest that ranolazine may exert its antianginal and anti-ischemic effects through concentration-, voltage-, and frequency-dependent inhibition of the late (ie, sustained, persistent) sodium current and other cardiac ion channels and transporters. The late sodium current is created by inactivation of the sodium channel protein. However, angina (ie, ischemia, hypoxia) impairs sodium channel inactivation and increases the amount of sodium in cardiac cells, which facilitates calcium overload via the sodium-calcium exchange pump. Increased intracellular calcium may result in myocyte hyperexcitability and electrical instability, impaired diastolic relaxation, reduced coronary artery perfusion, impaired myocardial oxygen supply, increased oxygen demand, and ventricular dysfunction. Thus, ranolazine may decrease the magnitude of the late sodium current resulting in a net reduction in intracellular sodium concentrations, reversal of calcium overload, restoration of ventricular pump function, and prevention of ischemia-induced arrhythmias. Unlike other antianginal agents, the antianginal effects of ranolazine are not dependent upon reductions in heart rate or blood pressure., The QT prolongation effect of ranolazine on the surface electrocardiogram is the result of inhibition of IKr, which prolongs the ventricular action potential., /The authors/ investigated changes in Na(+) currents (I(Na)) in permanent (or chronic) atrial fibrillation (AF) and the effects of I(Na) inhibition using ranolazine (Ran) on arrhythmias and contractility in human atrial myocardium. Electrical remodeling during AF is typically associated with alterations in Ca(2+) and K(+) currents. It remains unclear whether I(Na) is also altered. Right atrial appendages from patients with AF (n = 23) and in sinus rhythm (SR) (n = 79) were studied. Patch-clamp experiments in isolated atrial myocytes showed significantly reduced peak I(Na) density ( approximately 16%) in AF compared with SR, which was accompanied by a 26% lower expression of Nav1.5 (p < 0.05). In contrast, late I(Na) was significantly increased in myocytes from AF atria by approximately 26%. Ran (10 mumol/L) decreased late I(Na) by approximately 60% (p < 0.05) in myocytes from patients with AF but only by approximately 18% (p < 0.05) in myocytes from SR atria. Proarrhythmic activity was elicited in atrial trabeculae exposed to high [Ca(2+)](o) or isoprenaline, which was significantly reversed by Ran (by 83% and 100%, respectively). Increasing pacing rates from 0.5 to 3.0 Hz led to an increase in diastolic tension that could be significantly decreased by Ran in atria from SR and AF patients. Na(+) channels may contribute to arrhythmias and contractile remodeling in AF. Inhibition of I(Na) with Ran had antiarrhythmic effects and improved diastolic function., For more Mechanism of Action (Complete) data for Ranolazine (11 total), please visit the HSDB record page. | |
Record name | Ranolazine | |
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Record name | Ranolazine | |
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Color/Form |
White to off-white solid | |
CAS RN |
95635-55-5, 142387-99-3 | |
Record name | Ranolazine | |
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Record name | Ranolazine [USAN:INN:BAN] | |
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Record name | Ranolazine | |
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Record name | Ranolazine | |
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Record name | (RS)-N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy) | |
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Record name | RANOLAZINE | |
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Record name | Ranolazine | |
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Record name | Ranolazine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014388 | |
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Melting Point |
120-124 | |
Record name | Ranolazine | |
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Retrosynthesis Analysis
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